Cas no 646055-62-1 (1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester)

1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-, 1,1-dimethylethyl ester is a spirocyclic compound featuring a diazaspiro[4.4]nonane core with a benzyl-protected nitrogen and a tert-butyl ester group. This structure offers versatility as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The tert-butyl ester provides stability under various reaction conditions, while the spirocyclic framework enhances conformational rigidity, which can be advantageous in drug design. The benzyl group allows for selective deprotection, enabling further functionalization. Its well-defined stereochemistry and synthetic flexibility make it valuable for constructing complex heterocyclic systems. The compound is typically handled under inert conditions to preserve its integrity.
1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester structure
646055-62-1 structure
Product Name:1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester
CAS No:646055-62-1
MF:C19H28N2O2
MW:316.437825202942
MDL:MFCD13184530
CID:421769
PubChem ID:22291207
Update Time:2025-05-24

1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester
    • tert-Butyl 1-benzyl-1,7-diazaspiro[4.4]nonane-7-carboxylate
    • 1-Benzyl-1,7-diaza-spiro[4.4]nonane-7-carboxylic acid tert-butyl ester
    • 2-Methyl-2-propanyl 1-benzyl-1,7-diazaspiro[4.4]nonane-7-carboxyl ate
    • 1,1-dimethylethyl 1-oxa-6-azaspiro[2.5 ]octane-6-carboxylate
    • 1,1-dimethylethyl 6-amino-caproate
    • 1-oxa-6-aza-spiro[2.5]octane-6-carboxylic acid tert-butyl ester
    • 6-(tert-butoxycarbonyl)-1-oxa-6-azaspiro[2.5]octane
    • 6-t-butyloxycarbonyl-1-oxa-6-azaspiro[2.5]octane
    • Hexanoic acid, 6-amino-, 1,1-dimethylethyl ester
    • t-butyl 6-aminohexanoate
    • tert-butyl 6-benzyl
    • tert-butyl 6-benzyl-2,6-diazaspiro[4.4]nonane-2-carboxylate
    • 646055-62-1
    • SCHEMBL1555874
    • AKOS027383091
    • LECMSITUHGZUDO-UHFFFAOYSA-N
    • TERT-BUTYL1-BENZYL-1,7-DIAZASPIRO[4.4]NONANE-7-CARBOXYLATE
    • A914118
    • FT-0704693
    • 1,7-DIAZASPIRO[4.4]NONANE-7-CARBOXYLIC ACID, 1-(PHENYLMETHYL)-, 1,1-DIMETHYLETHYL ESTER
    • C76026
    • MFCD13184530
    • WAB05562
    • DS-13131
    • t-butyl 6-benzyl-2,6-diazaspiro[4.4]nonane-2-carboxylate
    • DB-073519
    • MDL: MFCD13184530
    • Inchi: 1S/C19H28N2O2/c1-18(2,3)23-17(22)20-13-11-19(15-20)10-7-12-21(19)14-16-8-5-4-6-9-16/h4-6,8-9H,7,10-15H2,1-3H3
    • InChI Key: LECMSITUHGZUDO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2(C1)CCCN2CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 316.21524
  • Monoisotopic Mass: 316.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • Boiling Point: 413.7°C at 760 mmHg
  • PSA: 32.78

1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester Security Information

1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester Pricemore >>

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Additional information on 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester

Recent Advances in the Study of 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester (CAS: 646055-62-1)

The compound 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester (CAS: 646055-62-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 646055-62-1, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving the condensation of key intermediates under controlled conditions, achieving a high yield of the target compound. The study also emphasized the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical development.

In another groundbreaking study, researchers investigated the pharmacological potential of 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid derivatives. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that the compound exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. This finding opens new avenues for the development of anti-inflammatory drugs based on this spirocyclic scaffold.

Further research has delved into the structural modifications of 646055-62-1 to enhance its bioactivity. A recent paper in ACS Omega (2024) reported the synthesis of several analogs, with some showing improved binding affinity to target proteins. These modifications included variations in the phenylmethyl and tert-butyl ester groups, which significantly influenced the compound's pharmacokinetic properties.

The potential of 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid derivatives in central nervous system (CNS) drug development has also been explored. A study in the European Journal of Medicinal Chemistry (2023) highlighted the compound's ability to cross the blood-brain barrier, suggesting its utility in designing drugs for neurological disorders. Preliminary in vivo studies showed promising results in animal models of neurodegeneration.

Despite these advancements, challenges remain in the large-scale production and optimization of 646055-62-1. Current research is focused on developing more cost-effective synthetic routes and improving the compound's solubility and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1,7-Diazaspiro[4.4]nonane-7-carboxylic acid, 1-(phenylmethyl)-,1,1-dimethylethyl ester (CAS: 646055-62-1) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have underscored its potential in various therapeutic areas, including inflammation and CNS disorders. Continued research and development are essential to fully realize its clinical applications.

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